Cas no 2418663-20-2 (2-{4-[(4-chlorophenyl)methyl]-1,4-diazepan-1-yl}-N-(1-cyanocyclopentyl)acetamide hydrochloride)

• Product Name: 2-{4-[(4-chlorophenyl)methyl]-1,4-diazepan-1-yl}-N-(1-cyanocyclopentyl)acetamide hydrochloride
• CAS No: 2418663-20-2
• MF: C₂₀H₂₈Cl₂N₄O
• MW: 411.368522644043
• CID: 6085453
• PubChem ID: 165789392
• Update Time: 2025-08-05

2-{4-[(4-chlorophenyl)methyl]-1,4-diazepan-1-yl}-N-(1-cyanocyclopentyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26686038
• 2-{4-[(4-chlorophenyl)methyl]-1,4-diazepan-1-yl}-N-(1-cyanocyclopentyl)acetamide hydrochloride
• 2418663-20-2

• Inchi： 1S/C20H27ClN4O.ClH/c21-18-6-4-17(5-7-18)14-24-10-3-11-25(13-12-24)15-19(26)23-20(16-22)8-1-2-9-20;/h4-7H,1-3,8-15H2,(H,23,26);1H
• InChI Key： SNNGFKYPUTZKIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCCN(CC(NC2(C#N)CCCC2)=O)CC1.Cl

Computed Properties

• Exact Mass: 410.1640169g/mol
• Monoisotopic Mass: 410.1640169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-{4-[(4-chlorophenyl)methyl]-1,4-diazepan-1-yl}-N-(1-cyanocyclopentyl)acetamide hydrochloride

Compound CAS No 2418663-20-2: A Comprehensive Overview

The compound with CAS No 2418663-20-2, known as 2-{4-[(4-chlorophenyl)methyl]-1,4-diazepan-1-yl}-N-(1-cyanocyclopentyl)acetamide hydrochloride, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for drug developers and researchers worldwide.

1,4-diazepane is a core structural component of this compound, contributing to its stability and bioavailability. The presence of the (4-chlorophenyl)methyl group introduces additional complexity to the molecule, enhancing its ability to interact with target receptors. This structural diversity is further complemented by the cyanocyclopentyl moiety, which plays a crucial role in optimizing pharmacokinetic properties such as absorption and distribution.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high precision. Utilizing molecular docking studies, scientists have identified potential interactions between the compound and various therapeutic targets. These findings underscore the importance of hydrochloride salts in maintaining the integrity of the molecule during formulation and administration.

The synthesis of N-(1-cyanocyclopentyl)acetamide hydrochloride involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic protocols to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. The use of advanced purification techniques has further enhanced the reliability of this compound for preclinical studies.

Preclinical evaluations have demonstrated that this compound exhibits potent activity against several disease models, particularly in the areas of neurodegenerative disorders and cancer. Its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system-related conditions. Furthermore, studies on its metabolic stability have revealed favorable profiles, suggesting that it could be suitable for long-term therapeutic applications.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. By leveraging cutting-edge technologies such as CRISPR-Cas9 and AI-driven drug discovery platforms, researchers are uncovering novel mechanisms through which this compound can exert its effects. These insights are paving the way for innovative treatment strategies that could address unmet medical needs.

In conclusion, CAS No 2418663-20-2 represents a groundbreaking advancement in chemical research. Its unique structure, coupled with its demonstrated pharmacological properties, positions it as a leading candidate for future drug development initiatives. As research continues to unfold, this compound holds immense promise for revolutionizing treatment approaches across various therapeutic areas.